molecular formula C13H14F2N4O2S B2711356 1-((3,4-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine CAS No. 1798519-75-1

1-((3,4-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine

Cat. No. B2711356
CAS RN: 1798519-75-1
M. Wt: 328.34
InChI Key: QYXCIEPWSJNMHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-((3,4-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine, also known as DFTP, is a chemical compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in the treatment of various diseases.

Scientific Research Applications

Cyclisation Catalysts

  • "1-((3,4-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine" and related compounds have been utilized as effective catalysts in cyclisation reactions. For instance, trifluoromethanesulfonic acid catalyzes 5-endo cyclisation of homoallylic sulfonamides, leading to the formation of pyrrolidines or homopiperidines, demonstrating the potential of sulfonamide groups in cationic cascade reactions for creating polycyclic systems (Haskins & Knight, 2002).

Structural Analysis and Stereochemistry

  • Studies on the stereodynamic behavior of various sulfonamide compounds, including 1-(trifluoromethylsulfonyl)piperidine, have contributed to a better understanding of conformer orientation and intramolecular interactions in these molecules. Such insights are crucial for designing molecules with specific properties (Shainyan et al., 2008).

Antimicrobial Activity

  • Certain derivatives, like 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine, have shown significant antimicrobial activity. These compounds' structure-activity relationship studies have provided insights into designing potent antimicrobial agents (Vinaya et al., 2009).

Crystal Structure Investigations

  • The compound's structure has been elucidated through X-ray crystallography, shedding light on the molecular geometry and interactions, such as hydrogen bonding patterns. These studies are significant for understanding the compound's physical and chemical properties (Girish et al., 2008).

Applications in Diabetes Treatment

  • S-substituted derivatives of 1,2,4-triazol-3-thiol, which are related to the compound , have shown potential as drug candidates for type II diabetes. Their ability to inhibit α-glucosidase enzyme effectively makes them interesting for therapeutic applications (ur-Rehman et al., 2018).

Other Applications

  • Other research has focused on the synthesis and evaluation of the compound's derivatives for various biological activities, including antifungal and antibacterial properties. These studies contribute to the broader understanding of the compound's potential in pharmacology and medicinal chemistry (Various Authors, 2001-2017).

properties

IUPAC Name

1-(3,4-difluorophenyl)sulfonyl-4-(triazol-1-yl)piperidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H14F2N4O2S/c14-12-2-1-11(9-13(12)15)22(20,21)18-6-3-10(4-7-18)19-8-5-16-17-19/h1-2,5,8-10H,3-4,6-7H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QYXCIEPWSJNMHY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1N2C=CN=N2)S(=O)(=O)C3=CC(=C(C=C3)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H14F2N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

328.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-((3,4-difluorophenyl)sulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.